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Welcome, valued research professional. This guide provides essential, field-tested procedures
for the safe and compliant disposal of PHA-665752-d8 Hydrate. As a potent, selective, and
ATP-competitive c-Met inhibitor, this compound requires meticulous handling not only during
experimentation but also through its entire lifecycle to final disposal.[1][2] Adherence to these
protocols is paramount for ensuring personnel safety, environmental protection, and regulatory
compliance.

Our philosophy extends beyond simply supplying a product; we are committed to empowering
your research with the knowledge to maintain a safe and efficient laboratory environment. This
document is structured to provide a clear, logical framework for managing waste streams
generated from the use of PHA-665752-d8 Hydrate, grounded in established safety principles
and regulatory standards.

Hazard Identification and Core Safety Principles

Before outlining disposal procedures, it is crucial to understand the inherent characteristics of
PHA-665752-d8 Hydrate. Its chemical structure and biological activity dictate the necessary
safety precautions.
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e Potent Biological Activity: As a kinase inhibitor used in cancer research, PHA-665752-d8
Hydrate is designed to be biologically active at low concentrations.[3][4] Although some
safety data sheets (SDS) may not classify the pure substance as hazardous under GHS, it is
best practice to handle all potent, investigational compounds as potentially hazardous drugs
(HDs).[5]

e Halogenated Organic Compound: The presence of two chlorine atoms on the benzylsulfonyl
group classifies PHA-665752-d8 Hydrate as a halogenated organic compound.[6] This is a
critical detail for waste segregation, as halogenated wastes require specific disposal
methods, typically high-temperature incineration, and are significantly more expensive to
manage than non-halogenated waste.[7][8]

e Aquatic Toxicity: While data for the deuterated hydrate form is specific, analogous
compounds are often classified as very toxic to aquatic life with long-lasting effects.
Therefore, under no circumstances should this compound or its solutions be disposed of via
the sanitary sewer system.[8][9][10]

These characteristics form the basis of our disposal strategy, which is governed by regulations
from the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA)
Laboratory Standard (29 CFR 1910.1450).[11][12][13]

Hazard Profile Overview

Caption: Core hazard profile for PHA-665752-d8 Hydrate.

Personal Protective Equipment (PPE) for Disposal
Operations

Proper PPE is the first line of defense against chemical exposure. All waste handling and
disposal activities must be performed with the appropriate level of protection.
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PPE Item Specification and Rationale

Double-gloving with nitrile or "chemotherapy"

gloves is required. This provides a barrier
Gloves against direct skin contact. Gloves must be

inspected before use and changed immediately

if contaminated or punctured.[14]

ANSI-rated safety glasses with side shields or
Eye Protection chemical splash goggles are mandatory to

protect against splashes of liquid waste.

A low-permeability, closed-front gown with tight-
Lab Coat/Gown fitting cuffs should be worn to protect skin and

clothing from contamination.[14]

All transfers of liquid waste must be conducted
Work Location inside a certified chemical fume hood to

minimize inhalation exposure.[10]

Step-by-Step Disposal Protocols

The proper disposal route for PHA-665752-d8 Hydrate depends on its form. The following
protocols detail the procedures for three distinct waste streams.

Protocol A: Unused or Expired Solid Compound (Bulk
Waste)

This protocol applies to the original product vial containing the pure, solid compound.

e Do Not Discard as Normal Trash: The pure compound must be treated as a hazardous
chemical waste.

o Secure Packaging: If possible, keep the material in its original, clearly labeled vial. If
repackaging is necessary, use a well-sealed, compatible container.

o Labeling: Attach a "Hazardous Waste" tag, available from your institution's Environmental
Health & Safety (EHS) department.[13][15] Clearly write the full chemical name: (R,Z2)-5-(2,6-
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dichlorobenzylsulfonyl)-3-((3,5-dimethyl-4-(2-(pyrrolidin-1-ylmethyl)pyrrolidine-1-
carbonyl)-1H-pyrrol-2-yl)methylene)indolin-2-one-d8 Hydrate. Do not use abbreviations.[13]
[15]

o Storage: Store the container in a designated and secure Satellite Accumulation Area (SAA)
within your laboratory.[15]

o Arrange Pickup: Contact your EHS office to schedule a hazardous waste pickup, following
their specific procedures.[13]

Protocol B: Contaminated Liquid Solutions (Bulk
Halogenated Waste)

This is the most common waste stream, including stock solutions (e.g., in DMSO), working
solutions, and contaminated media.

» Dedicated Waste Container: Use a designated "Halogenated Organic Waste" container
provided by or approved by your EHS department. This container must be made of a
compatible material and have a secure, screw-top lid.[7][10]

o Strict Segregation:
o DO add all solutions containing PHA-665752-d8 Hydrate to this container.

o DO NOT mix this waste with non-halogenated solvents.[8] This prevents cross-
contamination and avoids unnecessary, costly disposal of the entire non-halogenated

waste stream.
o DO NOT add strong acids, bases, or oxidizers to the solvent waste container.[16]

e Labeling: As soon as the first drop of waste is added, label the container.[10] The label must
include:

o The words "Hazardous Waste" and "Halogenated Organic Waste".[10][13]

o A complete list of all constituents and their estimated percentages (e.g., DMSO: ~99%,
PHA-665752-d8 Hydrate: <1%, Water: <1%).[15]
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o Safe Handling: Conduct all waste transfers inside a chemical fume hood. Keep the waste
container closed at all times except when actively adding waste.[10][15] Do not leave a
funnel in the opening.[15]

o Storage and Disposal: Store the container in your lab's SAA, preferably within secondary
containment. When the container is 90% full, request a pickup from EHS.[15]

Protocol C: Contaminated Labware and PPE (Trace
Cytotoxic Waste)

This stream includes items with residual contamination, such as pipette tips, serological
pipettes, centrifuge tubes, gloves, gowns, and bench paper.

» Designated Container: Dispose of all trace-contaminated solid items into a dedicated,
puncture-proof container clearly labeled for "Cytotoxic Waste" or "Trace Chemotherapy
Waste".[17][18] These containers are often yellow or otherwise specifically marked for
incineration.[17]

e Segregation: Do not mix this waste with regular trash, biohazardous "red bag" waste (unless
it is also infectious), or sharps waste. While contaminated sharps (needles, scalpels) are
also cytotoxic waste, they must first go into a designated sharps container before being
placed in the larger cytotoxic waste bin.[18]

» Handling: Do not overfill containers. Once full, securely seal the container.

o Disposal: The sealed container should be disposed of through your institution's hazardous
waste program, which will ensure it is sent for incineration in accordance with federal and
state regulations.[5][17]

Disposal Decision Workflow

To simplify the process, follow this decision tree for proper waste segregation and disposal.
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Identify Waste Containing
PHA-665752-d8 Hydrate

What is the form of the waste?

Solid Labware

Contaminated Liquid Solution Contaminated Labware & PPE

Unusedimiien S0 Camouis) (e.g., in DMSO, media) (Tips, tubes, gloves)

[ Secure in original vial or j 'Halogggzgééng%iﬁgﬁ;\j/aste'
compatible sealed container. container.

Collect in dedicated
'‘Cytotoxic Waste' bin
(for incineration).

\

Label as 'Hazardous Waste'
and list all constituents
(e.g., DMSO, PHA-665752).

\/
[Label as 'Hazardous Waste'

with full chemical name.

Arrange pickup by EHS

Click to download full resolution via product page

Caption: Decision workflow for segregating PHA-665752-d8 Hydrate waste.
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By implementing these scientifically-grounded and regulation-aligned procedures, you build a
self-validating system of safety and compliance in your laboratory. This not only protects you
and your colleagues but also ensures the integrity of your research environment.

Refe rences
29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl.

o Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA).

o OSHA Standards for Biological Laboratories. Assistant Secretary for Preparedness and
Response (ASPR).

e The Laboratory Standard. Office of Clinical and Research Safety.

e OSHA Laboratory Standard. Compliancy Group.

o Safe Laboratory Practices: Handling and Disposing of Organic Substances. Chemistry
LibreTexts.

e How to Dispose of Chemical Waste. Environmental Health and Safety, Tulane University.

» Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group,
Northwestern University.

» Halogenated Solvents in Laboratories. Environmental Health and Radiation Safety, Temple
University.

e How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental.

e Hazardous Chemical Waste Management Guidelines. Columbia University Research.

¢ Organic Solvent Waste Disposal. Safety & Risk Services, University of British Columbia.

e Proper Handling of Hazardous Waste Guide. U.S. Environmental Protection Agency (EPA).

e 7.2 Organic Solvents. Environment, Health and Safety, University of California, Berkeley.

o Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection
Agency (EPA).

e PHA-665752 Product Information. Cellagen Technology.

o Guardrails Keep Oncology Waste Management on the Right Track. OncLive.

o Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health
Administration (OSHA).

o Safety Data Sheet: PHA-665752. Cayman Chemical.

o Medication disposal: How to get rid of unused or expired medicine. MD Anderson Cancer
Center.

e PHA-665752 | c-Met inhibitor. Selleck Chemicals.

o Safety Data Sheet. Sigma-Aldrich.

o Safety Data Sheet. LKT Laboratories, Inc.
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e PHA-665752's Antigrowth and Proapoptotic Effects on HSC-3 Human Oral Cancer Cells.
MDPI.

» A selective small molecule inhibitor of c-Met, PHA-665752, reverses lung premalignancy
induced by mutant K-ras. National Center for Biotechnology Information (NCBI).

» Safe handling of cytotoxics: guideline recommendations. National Center for Biotechnology
Information (NCBI).

o Cytotoxic Waste Disposal Guidelines. Daniels Health.

e Small molecule c-MET inhibitor PHA665752: effect on cell growth and maotility in papillary
thyroid carcinoma. PubMed.

o Safety Data Sheet. Covestro Solution Center.

o Material Safety Data Sheet. Pfizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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